5-(Phenylsulfonyl)-2-(2-propynylsulfanyl)-4-pyrimidinol

• IUPAC Name: 5-(benzenesulfonyl)-2-prop-2-ynylsulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H10N2O3S2/c1-2-8-19-13-14-9-11(12(16)15-13)20(17,18)10-6-4-3-5-7-10/h1,3-7,9H,8H2,(H,14,15,16)
• InChI Key: MWPBAVZRZBVJHV-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=NC=C(C(=O)N1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C13H10N2O3S2
• Molecular Weight: 306.4 g/mol
• CAS No.: 341968-29-4

Description

5-(Phenylsulfonyl)-2-(2-propynylsulfanyl)-4-pyrimidinol is a useful research compound. Its molecular formula is C13H10N2O3S2 and its molecular weight is 306.35. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Research indicates that derivatives of pyrimidinol with phenylsulfonyl groups have been synthesized and evaluated for antimicrobial properties. For instance, novel series of pyrazolopyrimidines incorporating mono- and diphenylsulfonyl groups have shown promising antimicrobial activities, with some derivatives surpassing the reference drug's effectiveness against various bacteria and fungi. This suggests that incorporating phenylsulfonyl moieties into pyrimidinol derivatives could enhance their antimicrobial potential (Alsaedi, Farghaly, & Shaaban, 2019).

Antifolate and Antitumor Agents

Compounds similar to 5-(Phenylsulfonyl)-2-(2-propynylsulfanyl)-4-pyrimidinol have been explored for their antifolate and antitumor activities. Classical and nonclassical analogs of such compounds have shown potential as inhibitors of dihydrofolate reductase (DHFR), an enzyme critical in the folate pathway, which is a target for cancer chemotherapy. This research avenue suggests that pyrimidinol derivatives could serve as a basis for developing new antitumor agents (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).

Serotonin Receptor Antagonists

Moreover, derivatives incorporating the phenylsulfonyl group have been identified as potent and selective antagonists of the serotonin 5-HT6 receptor. This receptor is implicated in various central nervous system (CNS) disorders, suggesting that compounds with this structural motif could have therapeutic applications in treating CNS diseases. The synthesis and biological study of such compounds underline the importance of the phenylsulfonyl group in achieving high receptor binding affinity and selectivity (Ivachtchenko et al., 2010).

Antihyperglycemic Agents

Additionally, certain thiazolidinediones and thiazolidine-2,4-diones derivatives, featuring arylsulfonyl and arylsulfanyl groups, have been explored for their antihyperglycemic effects. These studies suggest that structurally related compounds might also hold potential as oral antihyperglycemic agents, indicating a broad spectrum of biomedical applications beyond antimicrobial and antitumor activities (Wrobel et al., 1998).